Cas no 1597353-34-8 (2-fluoro-2-4-(trifluoromethyl)pyridin-3-ylethan-1-amine)

• Product Name: 2-fluoro-2-4-(trifluoromethyl)pyridin-3-ylethan-1-amine
• CAS No: 1597353-34-8
• MF: C₈H₈F₄N₂
• MW: 208.156135559082
• CID: 5972353
• PubChem ID: 102709274
• Update Time: 2025-10-29

2-fluoro-2-4-(trifluoromethyl)pyridin-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-4-(trifluoromethyl)pyridin-3-ylethan-1-amine
• 2-fluoro-2-[4-(trifluoromethyl)pyridin-3-yl]ethan-1-amine
• 1597353-34-8
• EN300-1933548

• Inchi： 1S/C8H8F4N2/c9-7(3-13)5-4-14-2-1-6(5)8(10,11)12/h1-2,4,7H,3,13H2
• InChI Key： WDUWOOPJZOLBSF-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=NC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 208.06236091g/mol
• Monoisotopic Mass: 208.06236091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-fluoro-2-4-(trifluoromethyl)pyridin-3-ylethan-1-amine

2-Fluoro-2-(4-Trifluoromethylpyridin-3-yl)ethan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1597353-34-8, commonly referred to as 2-fluoro-2-(4-trifluoromethylpyridin-3-yl)ethan-1-amine, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 2-fluoro-2-(4-trifluoromethylpyridin-3-yl)ethan-1-amine is characterized by a pyridine ring substituted with a trifluoromethyl group at the 4-position and a fluoro-substituted ethanamine moiety at the 3-position. This arrangement confers the molecule with both electronic and steric properties that are highly desirable in drug design. The trifluoromethyl group, known for its electron-withdrawing effects, enhances the molecule's stability and bioavailability, while the fluoro substitution at the ethanamine position contributes to hydrogen bonding capabilities, which are crucial for target protein binding.

Recent studies have highlighted the potential of 2-fluoro-2-(4-trifluoromethylpyridin-3-yl)ethan-1-amine as a lead compound in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its efficacy as a potent inhibitor of certain kinases involved in cancer cell proliferation. The compound's ability to modulate these targets without significant off-target effects makes it a promising candidate for anticancer drug development.

In addition to its pharmacological applications, 2-fluoro-2-(4-trifluoromethylpyridin-3-yl)ethan-1-amine has also been explored for its potential in other therapeutic areas. For example, studies have shown its activity as a modulator of ion channels, which could be relevant for treating neurological disorders such as epilepsy and chronic pain. The compound's unique combination of structural features allows it to interact with a wide range of biological targets, making it a versatile tool in drug discovery.

The synthesis of 2-fluoro-2-(4-trifluoromethylpyridin-3-yl)ethan-1-amine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by substitution reactions to introduce the trifluoromethyl and fluoro groups. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, which is critical for its potential commercialization.

From an analytical standpoint, 2-fluoro-2-(4-trifluoromethylpyridin-3-yll ethanamine has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its purity and structural integrity, which are essential for ensuring consistent biological activity across different batches.

In conclusion, 2-fluoro - 2 - (4 - trifluoromethylpyridin - 3 - yl) ethan - 1 - amine (CAS No. 1597353 - 34 - 8) represents a cutting-edge compound with immense potential in the field of medicinal chemistry. Its unique structure, coupled with recent advances in synthetic methods and biological evaluations, positions it as a key player in the development of next-generation therapeutics.